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Compound of Interest

Compound Name: Tetraethylene glycol monotosylate

Cat. No.: B1679202 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of the

chemical and physical properties of tetraethylene glycol monotosylate, a versatile

bifunctional molecule. Its unique structure, featuring a hydrophilic polyethylene glycol (PEG)

chain, a reactive tosylate group, and a terminal hydroxyl group, makes it a valuable building

block in various synthetic applications, particularly in the fields of bioconjugation and medicinal

chemistry.

Core Chemical Properties
Tetraethylene glycol monotosylate, also known as Tos-PEG4, is a colorless to light yellow oil

at room temperature.[1] Its structure combines a flexible, water-soluble tetraethylene glycol

spacer with a p-toluenesulfonate (tosyl) group at one end and a free hydroxyl group at the

other. This arrangement allows for sequential and site-specific modifications.

Table 1: General and Computational Properties
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Property Value Reference

CAS Number 77544-60-6 [1][2][3][4][5]

Molecular Formula C₁₅H₂₄O₇S [1][2][3][4][5]

Molecular Weight 348.41 g/mol [1][2][3][4][5]

Synonyms
Tos-PEG4, OH-PEG4-Tos,

Hydroxy-PEG5-Tos
[1][2][3]

Topological Polar Surface Area

(TPSA)
91.29 Å² [3]

logP 0.74242 [3]

Hydrogen Bond Acceptors 7 [3]

Hydrogen Bond Donors 1 [3]

Rotatable Bonds 13 [3]

Physicochemical Characteristics
The physical properties of tetraethylene glycol monotosylate are summarized in the table

below. Its liquid form and solubility in various organic solvents facilitate its use in a wide range

of reaction conditions.

Table 2: Physical Properties
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Property Value Reference

Appearance
Clear oil / Colourless to light

yellow liquid
[1][6]

Density 1.202 g/mL at 25 °C [1]

Boiling Point 492.5 ± 40.0 °C (Predicted) [1]

Refractive Index n20/D 1.507 [1]

Flash Point >110 °C [1]

Solubility
Soluble in Water, DMSO,

DCM, DMF
[1]

Storage Temperature 2-8°C [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of tetraethylene
glycol monotosylate. The following data has been reported:

¹H NMR (400 MHz, CDCl₃):

δ 2.44 (s, 3H, CH₃-Ar)

δ 3.55-3.72 (m, 14H, -OCH₂CH₂O-)

δ 4.16 (t, 2H, -CH₂OTs)

δ 7.33 (d, 2H, Ar-H)

δ 7.79 (d, 2H, Ar-H)[6]

Reactivity and Applications
The chemical reactivity of tetraethylene glycol monotosylate is defined by its two distinct

functional groups: the tosylate and the hydroxyl group.
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Tosylate Group: The tosyl group is an excellent leaving group, readily displaced by

nucleophiles. This property is extensively utilized in substitution reactions to introduce the

PEG spacer onto various molecules, such as peptides, proteins, and small molecule drugs.

Hydroxyl Group: The terminal hydroxyl group can be further functionalized.[1] It can be

oxidized to an aldehyde or carboxylic acid, or it can be reacted with other electrophiles to

extend the linker or attach other moieties.[1]

This dual functionality makes tetraethylene glycol monotosylate a key component in the

construction of more complex molecules. It is frequently employed as a hydrophilic and flexible

linker in the synthesis of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs).[1][4] The PEG chain enhances the solubility and pharmacokinetic

properties of the resulting conjugates.[1]
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Logical diagram of the reactivity of tetraethylene glycol monotosylate.

Experimental Protocols
Synthesis of Tetraethylene Glycol Monotosylate
A common method for the synthesis of tetraethylene glycol monotosylate involves the partial

tosylation of tetraethylene glycol. The following is a representative experimental protocol.[1][6]

Materials:

Tetraethylene glycol

p-Toluenesulfonyl chloride (TsCl)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Dichloromethane (CH₂Cl₂)

Deionized water

Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve tetraethylene glycol (e.g., 100 g, 515 mmol) in THF (230 mL).[6]

Prepare a solution of NaOH (e.g., 6.89 g, 172 mmol) in deionized water (20 mL) and add it to

the tetraethylene glycol solution.[6]

Cool the mixture to 0 °C in an ice bath.[6]

Dissolve p-toluenesulfonyl chloride (e.g., 9.81 g, 51.5 mmol) in THF (20 mL) and add it

dropwise to the cooled reaction mixture.[6]

Stir the reaction at 0 °C for 2 hours.[6]

Pour the solution into deionized water.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1679202?utm_src=pdf-body
https://www.benchchem.com/product/b1679202?utm_src=pdf-body
https://www.benchchem.com/product/b1679202?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81231414.htm
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.rsc.org/suppdata/nj/c1/c1nj20206e/c1nj20206e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separate the aqueous layer and extract with dichloromethane.[6]

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.[6]

Filter the solution and concentrate under reduced pressure to yield the product as a clear oil.

[6]
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Synthesis Workflow for Tetraethylene Glycol Monotosylate
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General workflow for the synthesis of tetraethylene glycol monotosylate.
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Safety Information
Tetraethylene glycol monotosylate is a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information

Hazard Description

Pictograms
GHS05 (Corrosion), GHS06 (Skull and

crossbones)

Signal Word Danger

Hazard Statements
H301: Toxic if swallowed.[1][2] H314: Causes

severe skin burns and eye damage.[1][2]

Precautionary Statements
P260, P264, P270, P280, P301+P330+P331,

P304+P340, P321, P363, P405, P501

It is essential to wear appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, when handling this chemical.[2] Work should be conducted in a well-

ventilated fume hood.[2] In case of exposure, follow the first aid measures outlined in the safety

data sheet.

Conclusion
Tetraethylene glycol monotosylate is a highly useful and versatile chemical intermediate. Its

well-defined structure and dual reactivity make it an indispensable tool for researchers in

organic synthesis, medicinal chemistry, and materials science. A thorough understanding of its

chemical properties, reactivity, and safe handling procedures is essential for its effective and

safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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